ethyl 4-hydroxy-1-(4-methoxybenzyl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylate

• IUPAC Name: ethyl 1-[(4-methoxyphenyl)methyl]-4-oxo-7H-pyrazolo[3,4-b]pyridine-5-carboxylate
• InChI: InChI=1S/C17H17N3O4/c1-3-24-17(22)14-8-18-16-13(15(14)21)9-19-20(16)10-11-4-6-12(23-2)7-5-11/h4-9H,3,10H2,1-2H3,(H,18,21)
• InChI Key: GICWVCFILQEIEG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CNC2=C(C1=O)C=NN2CC3=CC=C(C=C3)OC
• Molecular Formula: C17H17N3O4
• Molecular Weight: 327.33 g/mol
• CAS No.: 227617-15-4

Description

Ethyl 4-hydroxy-1-(4-methoxybenzyl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylate is a useful research compound. Its molecular formula is C17H17N3O4 and its molecular weight is 327.33 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Ethyl 4-hydroxy-1-(4-methoxybenzyl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylate has been a focal point in synthetic organic chemistry due to its utility in constructing complex heterocyclic structures, which are of significant interest in various scientific research applications. Its synthesis often involves innovative methodologies, contributing to the development of new synthetic routes and the exploration of their chemical properties.

One notable approach to synthesizing related compounds involves the condensation of pyrazole-5-amine derivatives with activated carbonyl groups, which has been demonstrated to yield novel pyrazolo[3,4-b]pyridine derivatives. This process is highlighted for its efficiency in generating new N-fused heterocycle products in good to excellent yields, showcasing the versatility of the this compound scaffold in facilitating the synthesis of complex molecular architectures (Ghaedi et al., 2015).

Applications in Fluorescence and Material Science

Another area of application is in the development of new fluorophores. The cascade reaction of ethyl pyrazole-5-carboxylate with α, β-unsaturated ester leading to 4-hydroxy pyrazolo[1,5-a]pyridine derivatives has been developed, revealing strong fluorescence in solutions. This property suggests potential applications in material science, particularly in the development of new fluorescent materials and probes for biological and chemical sensing (Pei Yan et al., 2018).

Pharmaceutical Research

In pharmaceutical research, derivatives of this compound are synthesized for their potential biological activities. For instance, novel pyrazolo[1,5-a]pyrimidines and related Schiff bases have been prepared, with some compounds showing promising cytotoxic activities against human cancer cell lines. This highlights the compound's significance in the synthesis of potential therapeutic agents (Ashraf S. Hassan et al., 2015).